Cas no 1270001-72-3 (4,9-Dimethoxycanthin-6-one)
4,9-Dimethoxycanthin-6-one structure
Product Name:4,9-Dimethoxycanthin-6-one
CAS No:1270001-72-3
MF:C16H12N2O3
MW:280.27808380127
CID:2087172
PubChem ID:102004796
Update Time:2025-04-21
4,9-Dimethoxycanthin-6-one Chemical and Physical Properties
Names and Identifiers
-
- 4,9-Dimethoxycanthin-6-one
- FS-7529
- 4,13-dimethoxy-1,6-diazatetracyclo[7.6.1.0?,(1)?.0(1)?,(1)?]hexadeca-3,5,7,9(16),10(15),11,13-heptaen-2-one
- 4,13-dimethoxy-1,6-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-3,5(16),6,8,10,12,14-heptaen-2-one
- 1270001-72-3
- AKOS040761132
- CS-0148729
- CHEMBL5285222
- 4,9-Dimethoxy-6H-indolo[3,2,1-de][1,5]naphthyridin-6-one
-
- Inchi: 1S/C16H12N2O3/c1-20-9-3-4-10-11-5-6-17-15-13(21-2)8-14(19)18(16(11)15)12(10)7-9/h3-8H,1-2H3
- InChI Key: WBMNWMYQWQQWHM-UHFFFAOYSA-N
- SMILES: COC1C=C2C(C3C4=C(C(=CC(N24)=O)OC)N=CC=3)=CC=1
Computed Properties
- Exact Mass: 280.08479225Da
- Monoisotopic Mass: 280.08479225Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 478
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 53.4Ų
Experimental Properties
- Color/Form: Yellow powder
- Density: 1.40±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Almost insoluble (0.076 g/l) (25 º C),
4,9-Dimethoxycanthin-6-one Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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